molecular formula C22H25N5O3 B6531064 N-(1H-1,3-benzodiazol-2-yl)-2-{3-cyclohexyl-2,4-dioxo-1H,2H,3H,4H,5H,6H,7H-cyclopenta[d]pyrimidin-1-yl}acetamide CAS No. 946203-99-2

N-(1H-1,3-benzodiazol-2-yl)-2-{3-cyclohexyl-2,4-dioxo-1H,2H,3H,4H,5H,6H,7H-cyclopenta[d]pyrimidin-1-yl}acetamide

Cat. No. B6531064
CAS RN: 946203-99-2
M. Wt: 407.5 g/mol
InChI Key: KPLXTVJQDYZSCF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound contains a benzodiazole group, which is a type of heterocyclic aromatic organic compound. This group is a fusion of benzene and diazole (a five-membered ring with two nitrogen atoms). The compound also contains a cyclopenta[d]pyrimidin group, which is a type of heterocyclic aromatic organic compound that consists of a pyrimidine ring fused to a cyclopentane ring .


Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the benzodiazole and cyclopenta[d]pyrimidin rings, as well as the acetamide linker. The exact arrangement of these groups would depend on the specifics of the synthesis .


Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the benzodiazole and cyclopenta[d]pyrimidin rings, as well as the acetamide linker. The nitrogen atoms in the benzodiazole and cyclopenta[d]pyrimidin rings could potentially act as nucleophiles in certain reactions .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by the presence of the benzodiazole and cyclopenta[d]pyrimidin rings, as well as the acetamide linker. For example, the compound would likely be relatively stable due to the presence of the aromatic rings .

Future Directions

The potential applications of this compound would likely depend on its biological activity. Given the wide range of activities exhibited by compounds containing benzodiazole and pyrimidine rings, it’s possible that this compound could have potential applications in areas such as medicinal chemistry .

properties

IUPAC Name

N-(1H-benzimidazol-2-yl)-2-(3-cyclohexyl-2,4-dioxo-6,7-dihydro-5H-cyclopenta[d]pyrimidin-1-yl)acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H25N5O3/c28-19(25-21-23-16-10-4-5-11-17(16)24-21)13-26-18-12-6-9-15(18)20(29)27(22(26)30)14-7-2-1-3-8-14/h4-5,10-11,14H,1-3,6-9,12-13H2,(H2,23,24,25,28)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KPLXTVJQDYZSCF-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CCC(CC1)N2C(=O)C3=C(CCC3)N(C2=O)CC(=O)NC4=NC5=CC=CC=C5N4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H25N5O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

407.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.